Cholesteryl esters
Cholesteryl esters are a class of lipids derived from cholesterol and fatty acids, playing a crucial role in the transport and storage of fat within cells. These esters are synthesized in the liver and serve as an essential component of high-density lipoprotein (HDL) particles. They are often used in pharmaceuticals and cosmetics due to their ability to enhance drug delivery and skin permeability. In medical research, cholesteryl esters are also employed as model compounds for studying cholesterol metabolism and its impact on cardiovascular health. The unique properties of these esters make them valuable in developing treatments for various lipid-related diseases and conditions.

Structure | Chemical Name | CAS | MF |
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Cholest-5-en-3beta-ol, 11,14-eicosadienoate | 70110-48-4 | C47H80O2 |
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9(R)-HODE cholesteryl ester | 330800-93-6 | C45H76O3 |
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Pyrophaeophorbide a; Ester with Cholest-5-en-3β-ol (#HQO24-G) | 136543-91-4 | C60H78N4O3 |
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Cholesteryl oleate | 303-43-5 | C45H78O2 |
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Cholesteryl hemisuccinate | 1510-21-0 | C31H50O4 |
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Cholest-5-en-3-ol (3b)-, pentafluoropropanoate | 66997-77-1 | C30H45F5O2 |
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Cholest-5-ene-3,25-diol,3-acetate, (3b)- | 10525-22-1 | C29H48O3 |
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Cholest-5-en-3-ol (3b)-, 3-[(9E)-9-octadecenoate] | 19485-76-8 | C45H78O2 |
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Cholest-5-en-3-ol (3b)-, 3-(2-ethylhexanoate) | 41329-01-5 | C35H60O2 |
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Cholesteryl Heptanoate (Enanthate) | 1182-07-6 | C34H58O2 |
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